Cas no 15963-72-1 (Benzonitrile,2,3,5-trifluoro-4,6-bis(2,3,4,5,6-pentafluorophenoxy)-)

• Product Name: Benzonitrile,2,3,5-trifluoro-4,6-bis(2,3,4,5,6-pentafluorophenoxy)-
• CAS No: 15963-72-1
• MF: C₁₉F₁₃NO₂
• MW: 521.188050270081
• CID: 179634
• PubChem ID: 297562
• Update Time: 2025-04-19

Benzonitrile,2,3,5-trifluoro-4,6-bis(2,3,4,5,6-pentafluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,3,5-trifluoro-4,6-bis(2,3,4,5,6-pentafluorophenoxy)-
• 2,3,5-trifluoro-4,6-bis(2,3,4,5,6-pentafluorophenoxy)benzonitrile
• 2,3,5-Trifluoro-4,6-bis(pentafluorophenoxy)benzonitrile
• 15963-72-1
• NSC-168745
• NSC168745
• DTXSID20305004
• SCHEMBL2682907

• Inchi： 1S/C19F13NO2/c20-3-2(1-33)16(34-17-11(28)6(23)4(21)7(24)12(17)29)15(32)19(10(3)27)35-18-13(30)8(25)5(22)9(26)14(18)31
• InChI Key： JLSNEUUBOPAXIP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C#N)C=1OC1C(=C(C(=C(C=1F)F)F)F)F)F)F)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 520.9721
• Monoisotopic Mass: 520.972145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 6

Experimental Properties

• Density: 1.79
• Boiling Point: 277.5°Cat760mmHg
• Flash Point: 121.6°C
• Refractive Index: 1.502
• PSA: 42.25